Cas no 3112-79-6 (Benzene,1,1'-sulfonylbis[2,4,6-trimethyl-)

• Product Name: Benzene,1,1'-sulfonylbis[2,4,6-trimethyl-
• CAS No: 3112-79-6
• MF: C₁₈H₂₂O₂S
• MW: 302.431084156036
• CID: 306295
• PubChem ID: 345612
• Update Time: 2025-04-19

Benzene,1,1'-sulfonylbis[2,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-trimethyl-2-(2,4,6-trimethylphenyl)sulfonylbenzene
• 1,1'-Sulfonylbis(2,4,6-trimethylbenzene)
• 2,2',4,4',6,6'-Hexamethyldiphenyl sulfone
• Bis(2,4,6-trimethylphenyl) sulfone
• Mesityl sulfone
• Diphenylsulfone, 2,2',4,4',6,6'-hexamethyl-
• 2-(Mesitylsulfonyl)-1,3,5-trimethylbenzene #
• dimesityl sulfone
• DTXSID30323193
• SCHEMBL2047218
• NSC403319
• 1,4,6-trimethylbenzene]
• AKOS024336953
• 2,2',4,4',6,6'-Hexamethyl-diphenylsulfone
• 2-(Mesitylsulfonyl)-1,3,5-trimethylbenzene
• 1,3,5-TRIMETHYL-2-(2,4,6-TRIMETHYLPHENYL)SULFONYL-BENZENE
• 2,4,4',6,6'-Hexamethyldiphenyl sulfone
• Benzene, 1,1'-sulfonylbis(2,4,6-trimethyl-
• 2,2'-Sulfonylbis(1,3,5-trimethylbenzene)
• NSC-403319
• Bis(2,6-trimethylphenyl) sulfone
• dimesityl sulphone
• Benzene,1'-sulfonylbis[2,4,6-trimethyl-
• 3112-79-6
• Benzene,1,1'-sulfonylbis[2,4,6-trimethyl-

• Inchi： 1S/C18H22O2S/c1-11-7-13(3)17(14(4)8-11)21(19,20)18-15(5)9-12(2)10-16(18)6/h7-10H,1-6H3
• InChI Key： QKCBXXUTOURERT-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(C1C(C)=CC(C)=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 302.13416
• Monoisotopic Mass: 302.134051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5
• XLogP3: 4.9

Experimental Properties

• Density: 1.097
• Boiling Point: 455.3°Cat760mmHg
• Flash Point: 266.6°C
• Refractive Index: 1.552
• PSA: 34.14
• LogP: 5.45060